Cas no 110945-82-9 (b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-b-D-glucopyranosyl-)

• Product Name: b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-b-D-glucopyranosyl-
• CAS No: 110945-82-9
• MF: C₂₀H₂₈Cl₂O₁₂
• MW: 531.335125923157
• CID: 152228
• PubChem ID: 183146
• Update Time: 2025-04-19

b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2,4-dichloro-5-methoxy-3-methylphenyl 6-O-b-D-glucopyranosyl-
• Curculigine A
• 2,4-Dichloro-5-methoxy-3-methylphenyl 6-O-hexopyranosylhexopyranoside
• 110945-82-9
• Curculigin A
• DTXSID40911909

• Inchi： 1S/C20H28Cl2O12/c1-6-11(21)7(30-2)3-8(12(6)22)32-20-18(29)16(27)14(25)10(34-20)5-31-19-17(28)15(26)13(24)9(4-23)33-19/h3,9-10,13-20,23-29H,4-5H2,1-2H3/t9-,10-,13-,14-,15+,16+,17-,18-,19-,20-/m1/s1
• InChI Key： XBVNHJLYWKRWAX-RPDXMDMVSA-N
• SMILES： ClC1C(C)=C(C(=CC=1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)OC)Cl

Computed Properties

• Exact Mass: 530.09584
• Monoisotopic Mass: 530.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 782.9°C at 760 mmHg
• Flash Point: 427.3°C
• Refractive Index: 1.647
• PSA: 187.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides